Cas no 571933-15-8 ((7-methyl-2-oxo-2H-chromen-4-yl)methyl 2-(methylsulfanyl)pyridine-3-carboxylate)

• Product Name: (7-methyl-2-oxo-2H-chromen-4-yl)methyl 2-(methylsulfanyl)pyridine-3-carboxylate
• CAS No: 571933-15-8
• MF: C₁₈H₁₅NO₄S
• MW: 341.38100361824
• CID: 5880346
• PubChem ID: 2631287
• Update Time: 2025-10-28

(7-methyl-2-oxo-2H-chromen-4-yl)methyl 2-(methylsulfanyl)pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• SR-01000072751-1
• SR-01000072751
• 571933-15-8
• EN300-26598328
• (7-methyl-2-oxo-2H-chromen-4-yl)methyl 2-(methylsulfanyl)pyridine-3-carboxylate
• AKOS002489098
• Z18837188
• AB00736889-01

• Inchi： 1S/C18H15NO4S/c1-11-5-6-13-12(9-16(20)23-15(13)8-11)10-22-18(21)14-4-3-7-19-17(14)24-2/h3-9H,10H2,1-2H3
• InChI Key： YDBSQZLMLWZNFC-UHFFFAOYSA-N
• SMILES： S(C)C1C(=CC=CN=1)C(=O)OCC1=CC(=O)OC2C=C(C)C=CC1=2

Computed Properties

• Exact Mass: 341.07217913g/mol
• Monoisotopic Mass: 341.07217913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 521
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 90.8Ų

Additional information on (7-methyl-2-oxo-2H-chromen-4-yl)methyl 2-(methylsulfanyl)pyridine-3-carboxylate

Introduction to (7-methyl-2-oxo-2H-chromen-4-yl)methyl 2-(methylsulfanyl)pyridine-3-carboxylate and Its Significance in Modern Chemical Biology

Chemical compounds play a pivotal role in the advancement of pharmaceutical sciences, particularly in the development of novel therapeutic agents. One such compound, with the CAS number 571933-15-8, has garnered significant attention in recent years due to its unique structural and functional properties. The compound is formally known as (7-methyl-2-oxo-2H-chromen-4-yl)methyl 2-(methylsulfanyl)pyridine-3-carboxylate, a molecule that combines the structural motifs of chromenes and pyridines, two heterocyclic scaffolds widely recognized for their biological activity.

The chromene core, characterized by its oxygen-containing fused ring system, is well-documented for its role in various pharmacological applications. Specifically, derivatives of chromenes have been explored for their anti-inflammatory, antimicrobial, and antioxidant properties. The presence of a methyl group at the 7-position and an oxo group at the 2-position enhances the electronic properties of the chromene ring, making it more susceptible to interactions with biological targets. This modification is particularly relevant in the context of drug design, where fine-tuning the electronic and steric environment can significantly influence binding affinity and selectivity.

Complementing the chromene moiety is the pyridine carboxylate component, which introduces a polar and negatively charged group at the 3-position of the pyridine ring. This feature not only enhances solubility but also allows for interactions with positively charged residues in biological targets. The methylsulfanyl group at the 2-position of the pyridine ring further contributes to the compound's complexity, potentially influencing its metabolic stability and pharmacokinetic profile. Together, these structural elements create a molecule with a rich chemical space for exploration.

Recent advancements in chemical biology have highlighted the importance of hybrid molecules that combine multiple pharmacophoric units. The compound (7-methyl-2-oxo-2H-chromen-4-yl)methyl 2-(methylsulfanyl)pyridine-3-carboxylate exemplifies this trend, as it integrates two well-studied heterocyclic systems into a single entity. Such hybrids often exhibit enhanced biological activity due to synergistic interactions between their constituent parts. For instance, studies have shown that chromene-pyridine hybrids can exhibit improved binding affinity to target enzymes and receptors compared to their individual components.

The synthesis of this compound involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Key steps include condensation reactions to form the chromene core, followed by functionalization at specific positions to introduce the pyridine carboxylate and methylsulfanyl groups. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve regioselective modifications, ensuring that functional groups are introduced at desired positions without unintended side reactions.

In terms of biological activity, preliminary studies on (7-methyl-2-oxo-2H-chromen-4-yl)methyl 2-(methylsulfanyl)pyridine-3-carboxylate have revealed promising results in several in vitro assays. The compound has demonstrated inhibitory effects on enzymes involved in inflammatory pathways, suggesting potential therapeutic applications in conditions such as arthritis and autoimmune diseases. Additionally, its interaction with mitochondrial respiratory chain complexes has been explored, indicating possible roles in energy metabolism regulation.

The compound's potential extends beyond traditional therapeutic applications. Its unique structural features make it an attractive scaffold for developing probes and tools in chemical biology research. For instance, fluorescent derivatives of this compound could be used to study protein-protein interactions or cellular signaling pathways involving chromene and pyridine-containing molecules. Such tools are invaluable for understanding complex biological processes at a molecular level.

The pharmacokinetic properties of (7-methyl-2-oxo-2H-chromen-4-yl)methyl 2-(methylsulfanyl)pyridine-3-carboxylate are also of considerable interest. Studies have shown that modifications at the 7-position of chromenes can significantly impact metabolic stability and bioavailability. The presence of a methyl group at this position appears to enhance resistance to oxidative degradation while maintaining solubility characteristics favorable for oral administration. These findings are crucial for designing drug candidates that exhibit optimal pharmacokinetic profiles.

Future directions in research on this compound include exploring its potential in preclinical models and evaluating its safety profile. Collaborative efforts between synthetic chemists and biologists will be essential to translate laboratory findings into tangible therapeutic benefits. Additionally, computational methods such as molecular docking and virtual screening can aid in identifying novel derivatives with enhanced activity or selectivity.

The broader significance of compounds like (7-methyl-2-oxo-2H-chromen-4-yl)methyl 2-(methylsulfanyl)pyridine-3-carboxylate lies in their ability to bridge different areas of chemical biology and medicinal chemistry. By combining structural elements from diverse heterocyclic systems, researchers can generate molecules with novel properties that may not be achievable through traditional approaches. This interdisciplinary approach is key to accelerating the discovery and development of new treatments for complex diseases.